![molecular formula C19H15N3O3S B6580205 N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide CAS No. 1207047-84-4](/img/structure/B6580205.png)
N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide (N-DMBC) is a synthetic compound that has been studied for its potential biological activities. This compound is a member of the benzothiazole family, which has a wide range of applications in the pharmaceutical, agrochemical, and food industries. N-DMBC is a new generation of chromene-carbohydrazide derivatives that has been found to possess promising bioactivities, including antioxidant, anti-inflammatory, and anti-cancer activities.
Scientific Research Applications
N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide has been studied for its potential biological activities, including antioxidant, anti-inflammatory, and anti-cancer activities. In vitro studies have demonstrated that N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide is able to scavenge free radicals, inhibit the production of pro-inflammatory cytokines, and induce apoptosis in cancer cells. In vivo studies have also shown that N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide is able to reduce inflammation and inhibit tumor growth in animal models.
Mechanism of Action
The antioxidant activity of N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide is believed to be due to its ability to scavenge free radicals and inhibit the production of reactive oxygen species. The anti-inflammatory activity is likely due to the inhibition of pro-inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-6. The anti-cancer activity is thought to be due to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide is able to scavenge free radicals, inhibit the production of pro-inflammatory cytokines, and induce apoptosis in cancer cells. In vivo studies have also shown that N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide is able to reduce inflammation and inhibit tumor growth in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide in laboratory experiments include its easy synthesis, low cost, and wide range of biological activities. However, there are some limitations to using N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide in laboratory experiments. For example, N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide is not very stable and is susceptible to hydrolysis. Additionally, N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide is not soluble in water, so it must be dissolved in an organic solvent before use.
Future Directions
Future research on N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide could focus on further elucidating the mechanisms of its biological activities, as well as exploring its potential therapeutic applications. Additionally, further studies could be conducted to assess the safety and efficacy of N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide in humans. Finally, research could also be conducted to develop more stable and water-soluble derivatives of N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide, which could be used in laboratory experiments and therapeutic applications.
Synthesis Methods
N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide can be synthesized from the reaction of 5,7-dimethyl-1,3-benzothiazol-2-yl chloride and 2-oxo-2H-chromene-3-carbohydrazide. The reaction is conducted in the presence of an appropriate solvent, such as dichloromethane or dimethylformamide, and a base, such as sodium hydroxide or potassium carbonate. The product is isolated by column chromatography and recrystallized from an appropriate solvent.
properties
IUPAC Name |
N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-oxochromene-3-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O3S/c1-10-7-11(2)16-14(8-10)20-19(26-16)22-21-17(23)13-9-12-5-3-4-6-15(12)25-18(13)24/h3-9H,1-2H3,(H,20,22)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDYNRPZZTHIASI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)N=C(S2)NNC(=O)C3=CC4=CC=CC=C4OC3=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.